5-(2-Bromo-4,5-dimethoxybenzylidene)-2-[(4-methoxyphenyl)imino]-3-methyl-1,3-thiazolidin-4-one

• Molecular Formula: C20H19BrN2O4S
• Molecular Weight: 463.3 g/mol
• IUPAC Name: (5Z)-5-[(2-bromo-4,5-dimethoxyphenyl)methylidene]-2-(4-methoxyphenyl)imino-3-methyl-1,3-thiazolidin-4-one
• InChI: InChI=1S/C20H19BrN2O4S/c1-23-19(24)18(10-12-9-16(26-3)17(27-4)11-15(12)21)28-20(23)22-13-5-7-14(25-2)8-6-13/h5-11H,1-4H3/b18-10-,22-20?
• InChI Key: JPFGVAQGINBQSG-CMVSNXJPSA-N
• Isomeric SMILES: CN1C(=O)/C(=C/C2=CC(=C(C=C2Br)OC)OC)/SC1=NC3=CC=C(C=C3)OC
• SMILES: CN1C(=O)C(=CC2=CC(=C(C=C2Br)OC)OC)SC1=NC3=CC=C(C=C3)OC

Description

5-(2-Bromo-4,5-dimethoxybenzylidene)-2-[(4-methoxyphenyl)imino]-3-methyl-1,3-thiazolidin-4-one is a compound that has gained significant attention from the scientific community due to its potential applications in various fields. This compound is a thiazolidinone derivative that exhibits interesting biological properties, making it a promising candidate for drug development.

Mechanism of Action

The mechanism of action of 5-(2-Bromo-4,5-dimethoxybenzylidene)-2-[(4-methoxyphenyl)imino]-3-methyl-1,3-thiazolidin-4-one is not fully understood. However, it is believed that the compound exerts its biological effects by interacting with various cellular targets, including enzymes and receptors. The compound may also modulate various signaling pathways, leading to its diverse biological effects.
Biochemical and Physiological Effects:
The compound 5-(2-Bromo-4,5-dimethoxybenzylidene)-2-[(4-methoxyphenyl)imino]-3-methyl-1,3-thiazolidin-4-one has been shown to exert various biochemical and physiological effects. Some of the most notable effects include:
1. Induction of apoptosis: This compound can induce apoptosis in cancer cells, leading to their death.
2. Cell cycle arrest: The compound can also arrest the cell cycle in cancer cells, preventing their proliferation.
3. Inhibition of inflammation: This compound can inhibit the production of pro-inflammatory cytokines and chemokines, reducing inflammation in the body.

Advantages and Limitations for Lab Experiments

The compound 5-(2-Bromo-4,5-dimethoxybenzylidene)-2-[(4-methoxyphenyl)imino]-3-methyl-1,3-thiazolidin-4-one has several advantages and limitations for lab experiments. Some of the most notable advantages include:
1. Potent biological activity: This compound exhibits potent biological activity against various targets, making it a promising candidate for drug development.
2. Easy synthesis: The compound can be synthesized using a simple and cost-effective method.
Some of the limitations of this compound for lab experiments include:
1. Limited solubility: The compound has limited solubility in water, making it difficult to work with in certain experimental setups.
2. Lack of in vivo studies: While the compound has been extensively studied in vitro, there is a lack of in vivo studies, which limits our understanding of its potential applications in living organisms.

Future Directions

There are several future directions for research on 5-(2-Bromo-4,5-dimethoxybenzylidene)-2-[(4-methoxyphenyl)imino]-3-methyl-1,3-thiazolidin-4-one. Some of the most promising areas of research include:
1. Drug development: The compound has shown promising results as a potential anti-cancer and anti-inflammatory drug. Further research is needed to develop this compound into a viable drug candidate.
2. Mechanistic studies: While the compound has been shown to interact with various cellular targets, the exact mechanism of action is not fully understood. Further mechanistic studies are needed to elucidate the compound's mode of action.
3. In vivo studies: While the compound has shown promising results in vitro, further in vivo studies are needed to determine its potential applications in living organisms.
In conclusion, 5-(2-Bromo-4,5-dimethoxybenzylidene)-2-[(4-methoxyphenyl)imino]-3-methyl-1,3-thiazolidin-4-one is a compound that exhibits potent biological activity and has potential applications in various fields of science. Further research is needed to fully understand the compound's mechanism of action and potential applications in drug development.

Synthesis Methods

The synthesis of 5-(2-Bromo-4,5-dimethoxybenzylidene)-2-[(4-methoxyphenyl)imino]-3-methyl-1,3-thiazolidin-4-one has been reported in various scientific journals. One of the most commonly used methods for the synthesis of this compound is the condensation reaction between 2-(4-methoxyphenyl)hydrazinecarbothioamide and 5-(2-bromo-4,5-dimethoxybenzylidene)-3-methyl-2-thioxo-1,3-thiazolidin-4-one in the presence of a suitable catalyst.

Scientific Research Applications

The compound 5-(2-Bromo-4,5-dimethoxybenzylidene)-2-[(4-methoxyphenyl)imino]-3-methyl-1,3-thiazolidin-4-one has been extensively studied for its potential applications in various fields of science. Some of the most notable research areas include:
1. Anti-cancer activity: Several studies have reported that this compound exhibits potent anti-cancer activity against various types of cancer cells, including breast, lung, and prostate cancer cells. The mechanism of action of this compound involves the induction of apoptosis and cell cycle arrest in cancer cells.
2. Anti-inflammatory activity: This compound has also been shown to possess significant anti-inflammatory activity. It can inhibit the production of pro-inflammatory cytokines and chemokines, thereby reducing inflammation in the body.
3. Anti-bacterial activity: Studies have reported that this compound exhibits potent antibacterial activity against various bacterial strains, including Staphylococcus aureus and Escherichia coli.